3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C23H21FN4O2S/c24-15-8-10-16(11-9-15)28-22(30)21-20(17-6-2-3-7-18(17)25-21)26-23(28)31-14-19(29)27-12-4-1-5-13-27/h2-3,6-11,25H,1,4-5,12-14H2
• InChI Key: JREJMVVGKSAZNU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)NC5=CC=CC=C53
• Molecular Formula: C23H21FN4O2S
• Molecular Weight: 436.5 g/mol
• CAS No.: 536710-64-2

Description

3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C23H21FN4O2S and its molecular weight is 436.51. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Docking Studies

One study focused on the crystal structure and Hirshfeld surface analysis of pyridine derivatives, including molecular docking studies on potential inhibitors of Nicotinamidephosphoribosyltransferase (NAMPT). These compounds, with central piperidine and pyrrole rings, were optimized using density functional theory (DFT) calculations and showed potential in increasing sensitivity to apoptosis in NAMPT-expressing cells (M. Venkateshan et al., 2019).

Dopamine and Serotonin Antagonism

Another study synthesized a series of 1-(4-fluorophenyl)-1H-indoles with substitutions at the 3-position, demonstrating potent dopamine D-2 and serotonin 5-HT2 receptor affinity. These compounds, particularly the piperidyl substituted indoles, were found to be noncataleptogenic, suggesting their potential as atypical neuroleptics (J. Perregaard et al., 1992).

Transparent Aromatic Polyimides

Research into transparent polyimides derived from thiophenyl-substituted benzidines, including compounds with high refractive indices and small birefringences, highlights the material science application of such chemicals. These studies contribute to the development of materials with good thermomechanical stabilities (P. Tapaswi et al., 2015).

Antimycobacterial Activity

A stereoselective synthesis of spiro-piperidin-4-ones showed significant in vitro and in vivo activity against Mycobacterium tuberculosis, indicating the therapeutic potential of these compounds in treating tuberculosis (R. Kumar et al., 2008).

Antimicrobial Activities

Synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, further emphasizing the antimicrobial applications of such compounds. These studies showcase the broad spectrum of antimicrobial activities against pathogenic bacteria and fungi (Hacer Bayrak et al., 2009).